N-[(4-methyl-1H-imidazol-5-yl)methyl]propan-2-amine dihydrochloride

• IUPAC Name: N-[(5-methyl-1H-imidazol-4-yl)methyl]propan-2-amine;dihydrochloride
• InChI: InChI=1S/C8H15N3.2ClH/c1-6(2)9-4-8-7(3)10-5-11-8;;/h5-6,9H,4H2,1-3H3,(H,10,11);2*1H
• InChI Key: YGCKEVOPZGTMQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN1)CNC(C)C.Cl.Cl
• Molecular Formula: C8H17Cl2N3
• Molecular Weight: 226.14 g/mol

Description

“N-[(4-methyl-1H-imidazol-5-yl)methyl]propan-2-amine dihydrochloride” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Scientific Research Applications

Anticancer Research

N-[(4-methyl-1H-imidazol-5-yl)methyl]propan-2-amine dihydrochloride derivatives have been extensively studied for their potential anticancer properties. For instance, Rashid et al. (2012) synthesized a series of compounds starting from 4-(1H-benzo[d]imidazol-2-yl)-4-oxobutanehydrazide. These compounds exhibited significant to good in vitro anticancer activity, with one compound demonstrating notable growth inhibition activity in the National Cancer Institute's 60 cell line panel (Rashid, Husain, & Mishra, 2012).

Synthesis of Benzamide and Benzenesulfonamide Derivatives

Shafiee et al. (2005) conducted research on the synthesis of benzamide and benzenesulfonamide derivatives using this compound. This study involved the preparation of a series of N-(4-substituted-benzoyl)-N-[3-(1-methyl-1H-imidazol-2-yl)propyl]amines and N-arylsulfonyl-N-[3-(1-methyl-1H-imidazol-2-yl)propyl]amines, which could have implications in various biochemical and pharmacological fields (Shafiee, Shabani, Vosooghi, & Foroumadi, 2005).

Role in the Synthesis of Histamine Receptor Agonists

Sellier et al. (1992) focused on the synthesis of 3-(1H-imidazol-4-yl)propanamine, an essential intermediate for creating potent impromidine-type histamine H2 receptor agonists. The study outlined efficient methodologies for producing this compound, which plays a crucial role in developing medications targeting histamine receptors (Sellier, Buschauer, Elz, & Schunack, 1992).

Molecular Docking and Drug Design

In the study by Aayisha et al. (2019), the molecular structure of a similar compound was analyzed for its potential as an antihypertensive agent acting on the I1 imidazoline receptor. This research included detailed computational and experimental techniques, demonstrating the compound's promising application in hypertension treatment (Aayisha, Devi, Janani, Muthu, Raja, & Sevvanthi, 2019).